Cas no 1341640-12-7 ({5-(cyclopentylamino)methylfuran-2-yl}methanol)

• Product Name: {5-(cyclopentylamino)methylfuran-2-yl}methanol
• CAS No: 1341640-12-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5168826
• PubChem ID: 64580318
• Update Time: 2025-07-19

{5-(cyclopentylamino)methylfuran-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {5-[(cyclopentylamino)methyl]furan-2-yl}methanol
• 2-Furanmethanol, 5-[(cyclopentylamino)methyl]-
• {5-(cyclopentylamino)methylfuran-2-yl}methanol

• Inchi： 1S/C11H17NO2/c13-8-11-6-5-10(14-11)7-12-9-3-1-2-4-9/h5-6,9,12-13H,1-4,7-8H2
• InChI Key： IYLRXYVNPJUEOT-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CNC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 0.8
• Topological Polar Surface Area: 45.4

Additional information on {5-(cyclopentylamino)methylfuran-2-yl}methanol

Introduction to {5-(cyclopentylamino)methylfuran-2-yl}methanol (CAS No. 1341640-12-7)

{5-(cyclopentylamino)methylfuran-2-yl}methanol} is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1341640-12-7, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a furan ring substituted with a cyclopentylamino group and a hydroxymethyl moiety, which together contribute to its distinct chemical properties and reactivity.

The furan ring, a five-membered heterocyclic aromatic ring containing one oxygen atom, is known for its ability to participate in various chemical reactions, including nucleophilic additions and oxidation processes. In {5-(cyclopentylamino)methylfuran-2-yl}methanol}, the furan ring is further functionalized by the presence of a hydroxymethyl group at the 2-position, which enhances its solubility and reactivity in polar solvents. This structural feature makes the compound particularly useful in synthetic organic chemistry, where it can serve as a precursor for more complex molecules.

The cyclopentylamino group attached to the furan ring introduces a bulky, electron-rich nitrogen-containing moiety. This group not only influences the electronic properties of the molecule but also contributes to its potential biological activity. The cyclopentyl ring provides steric hindrance, which can affect the compound's interactions with biological targets, while the amino group can engage in hydrogen bonding, enhancing its binding affinity to specific receptors or enzymes.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and favorable pharmacokinetic properties. {5-(cyclopentylamino)methylfuran-2-yl}methanol} has been studied for its potential role as an intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for creating more complex scaffolds that can interact with biological systems. For instance, researchers have explored its use in developing novel antiviral and anticancer agents, leveraging its ability to modulate enzyme activity and receptor binding.

The hydroxymethyl group in {5-(cyclopentylamino)methylfuran-2-yl}methanol} offers additional opportunities for chemical modification. This functional group can undergo various transformations, such as etherification or esterification, to tailor the compound's properties for specific applications. These modifications can enhance solubility, stability, or bioavailability, making the compound more suitable for pharmaceutical use. Moreover, the presence of both an amino group and a hydroxymethyl group allows for further derivatization through condensation reactions, leading to the formation of amides or imines.

In addition to its synthetic utility, {5-(cyclopentylamino)methylfuran-2-yl}methanol} has been investigated for its potential role in material science. The combination of aromatic and aliphatic moieties in its structure contributes to its versatility as a precursor for polymers and coatings. Researchers have explored its incorporation into polymer matrices to enhance mechanical strength or thermal stability. Furthermore, the compound's ability to form hydrogen bonds makes it a candidate for use in adhesives and coatings that require strong intermolecular interactions.

The study of {5-(cyclopentylamino)methylfuran-2-yl}methanol also involves exploring its environmental impact and biodegradability. As interest in sustainable chemistry grows, compounds that can be easily degraded without releasing harmful byproducts are highly sought after. The furan ring and cyclopentylamino group are relatively stable under normal conditions but can undergo controlled degradation under specific environmental conditions. This balance between stability and degradability makes {5-(cyclopentylamino)methylfuran-2-yl}methanol} a promising candidate for applications where both performance and environmental responsibility are important.

Future research directions for {5-(cyclopentylamino)methylfuran-2-yl}methanol may include investigating its role in green chemistry initiatives. By optimizing synthetic routes to minimize waste and energy consumption, scientists can develop more sustainable methods for producing this compound. Additionally, exploring its potential as a building block for biodegradable materials could open new avenues in environmentally friendly product development.

In conclusion, {5-(cyclopentylamino)methylfuran-2-yl}methanol (CAS No. 1341640-12-7) is a versatile compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific innovation across multiple disciplines.